
2,6-diiodopyrazine chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Diiodopyrazine

Cat. No.: B1311670 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,6-Diiodopyrazine

This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, and applications of 2,6-diiodopyrazine, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical and Physical Properties
2,6-Diiodopyrazine is a halogenated heterocyclic compound that serves as a versatile building

block in organic synthesis. Its physical and chemical characteristics are summarized below.

Property Value

CAS Number 58138-79-7[1][2]

Molecular Formula C₄H₂I₂N₂[2]

Molecular Weight 331.88 g/mol [2]

Appearance White solid or light yellow powdery product[1]

Boiling Point 329.7 ± 37.0 °C (Predicted)[1]

Density 2.765 ± 0.06 g/cm³ (Predicted)[1]

pKa -2.62 ± 0.10 (Predicted)[1]

Storage 2–8 °C under inert gas (Nitrogen or Argon)[1]
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Spectral Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 2,6-
diiodopyrazine.

Spectroscopy Data

¹H NMR (400 MHz, CDCl₃) δ 8.74 (s, 2H)[1]

Mass Spectrum (M+H)⁺ = 332[1]

Synthesis Protocol
A general procedure for the synthesis of 2,6-diiodopyrazine involves the halogen exchange

reaction of 2,6-dichloropyrazine.

Experimental Protocol: Synthesis from 2,6-Dichloropyrazine[1]

Reaction Setup: In a sealed tube, combine 2,6-dichloropyrazine (1.0 eq.), p-toluenesulfonic

acid (2.0 eq.), sodium iodide (8.0 eq.), 15-crown-5, and cyclobutanesulfone.

Heating: Heat the reaction mixture at 150 °C for 2 hours.

Work-up:

Cool the mixture to room temperature.

Add water to the reaction mixture.

Neutralize with a saturated sodium bicarbonate solution.

Wash with a saturated sodium thiosulfate solution.

Extract the aqueous layer with ether.

Combine the ether extracts and dry with anhydrous sodium sulfate.

Concentrate the solution under reduced pressure.
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Precipitation and Purification:

Add water to the concentrated residue to precipitate the product.

Collect the solid by filtration.

Wash the solid sequentially with water and pentane.

Freeze-dry the product to yield a light yellow powder.

The reported yield for this procedure is 38%.[1]
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2,6-Dichloropyrazine

Reaction Mixture

NaI, p-TsOH, 15-Crown-5, Cyclobutanesulfone

Heating
150 °C, 2h

Crude Product

Purification

2,6-Diiodopyrazine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB51215884_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis workflow for 2,6-diiodopyrazine.

Purification Workflow
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Caption: Step-by-step purification process.

Reactivity and Applications in Drug Development
2,6-Diiodopyrazine is a valuable intermediate in organic synthesis, primarily due to the

reactivity of its carbon-iodine bonds, which makes it suitable for various cross-coupling

reactions.

Key Reactions and Applications:

Cross-Coupling Reactions: The diiodo-substituted pyrazine core is well-suited for palladium-

catalyzed cross-coupling reactions such as Suzuki and Heck couplings.[2] These reactions

enable the formation of carbon-carbon bonds, allowing for the construction of more complex

heterocyclic systems.

Pharmaceutical and Agrochemical Synthesis: It serves as a key intermediate in the

development of novel pharmaceuticals and agrochemicals.[2] The pyrazine scaffold is a

common feature in many biologically active molecules.

Functionalized Pyrazine Derivatives: The compound is used to prepare a variety of

functionalized pyrazine derivatives. These derivatives have shown potential biological

activities, including antimicrobial and anticancer properties.[2] Research has indicated that

incorporating a pyrazine ring can enhance the cytotoxicity of certain molecules when

compared to their pyridine counterparts.[3]

Materials Science: In the field of materials science, 2,6-diiodopyrazine is utilized in the

synthesis of nitrogen-containing conjugated systems, which have applications in electronic

devices.[2]
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Applications of 2,6-Diiodopyrazine
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Caption: Key application pathways for 2,6-diiodopyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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